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Compound of Interest

Compound Name: 3'-Iodo-5'-bromoacetophenone

CAS No.: 1003712-14-8

Cat. No.: B3032051

Get Quote

Executive Summary & Immediate Action
Do not dispose of 3'-Iodo-5'-bromoacetophenone down the drain or in general trash.

This compound is a Halogenated Organic substance.[1][2] It requires strict segregation from

non-halogenated solvents and oxidizers. Improper disposal risks regulatory non-compliance

(EPA RCRA) and the formation of corrosive acid gases (HBr, HI) during standard incineration.

Immediate Disposal Classification:

Solid Waste: Tag as "Hazardous Waste - Halogenated Organic Solid."

Liquid Waste (Solutions): Dispose in "Halogenated Solvent" carboys (typically Green label).

[3]

Spill Cleanup: Absorb with vermiculite; do not use water as a primary cleanup agent.
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Understanding the substrate is the first step in safety. 3'-Iodo-5'-bromoacetophenone is a di-

halogenated aromatic ketone commonly used as a cross-coupling intermediate (e.g., Suzuki-

Miyaura or Heck reactions).

Property Data

Chemical Name 3'-Iodo-5'-bromoacetophenone

CAS Number 1003712-14-8

Molecular Formula C₈H₆BrIO

Physical State Solid (Pale yellow to off-white)

Primary Hazards
Skin Irritant (H315), Eye Irritant (H319), STOT

SE 3 (H335)

Reactivity
Stable; incompatible with strong oxidizing

agents and strong bases.

Waste Code (RCRA)

Not P/U listed; Characterized as D001 (if

ignitable solvent used) or general Halogenated

Organic.

Expert Insight: Unlike

-halo ketones (e.g., phenacyl bromide), which are potent lachrymators (tear gases),

this ring-substituted isomer is less volatile. However, it remains a severe irritant. All

handling must occur inside a certified fume hood to prevent sensitization.

The Logic of Segregation (Expertise & Experience)
Why do we strictly segregate this compound?
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Incineration Physics: Non-halogenated waste (e.g., acetone, ethanol) is often used as fuel

blending for cement kilns. Halogenated waste (containing Br, I, Cl) cannot be used this way.

[4] It requires high-temperature incineration (>1100°C) with specific scrubbers to neutralize

the acid gases (Hydrogen Bromide, Hydrogen Iodide) generated upon combustion.

Cost Control: Mixing a single gram of 3'-Iodo-5'-bromoacetophenone into a 20L drum of

non-halogenated waste reclassifies the entire drum as halogenated, tripling the disposal

cost.

Chemical Incompatibility: Halogenated organic compounds can react violently with alkali

metals or strong reducing agents. Segregation prevents accidental runaway reactions in

waste storage areas.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Expired or Excess)

Step 1: Transfer the solid compound into a wide-mouth polyethylene (HDPE) or glass jar.

Step 2: Label the container immediately with a Hazardous Waste Tag.[2]

Constituents: "3'-Iodo-5'-bromoacetophenone" (Do not use abbreviations).[5]

Hazard Checkbox: Toxic, Irritant.[6][7]

Step 3: Seal the lid tightly with parafilm to prevent vapor leakage.

Step 4: Place the jar into the designated "Solid Hazardous Waste" bin. Do not bulk with silica

gel or other solids unless authorized by EHS.

Protocol B: Disposal of Reaction Mixtures (Liquids)
If the compound is dissolved in a solvent (e.g., DCM, THF, DMF):

Step 1: Identify the solvent.

If Halogenated (DCM, Chloroform): Pour directly into the Halogenated waste carboy.
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If Non-Halogenated (Acetone, Ethyl Acetate):[4] Because it contains dissolved halogens

(the solute), this solution must now be treated as Halogenated Waste.

Step 2: Pour into the Halogenated Waste carboy.

Step 3: Record the addition on the carboy's log sheet.

Protocol C: Contaminated Glassware & Rinsate
Step 1: Rinse the glassware with a minimal amount of acetone or dichloromethane.

Step 2: Collect this first rinse and dispose of it in the Halogenated Waste carboy.

Step 3: Once the visible solid is removed, the glassware can be washed normally.

Visual Workflow: Disposal Decision Matrix
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Waste Generation:
3'-Iodo-5'-bromoacetophenone

What is the physical state?

Solid Waste

Pure Compound

Liquid Solution

Dissolved

Package in HDPE/Glass Jar
(Separate from Silica)

Label: 'Halogenated Organic Solid'

Halogenated Waste Stream
(High Temp Incineration)

Is the solvent
Halogenated?

Solvent is DCM/Chloroform

Yes

Solvent is Acetone/EtOAc/THF

No

CRITICAL STEP:
Reclassify Entire Solution

as Halogenated Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation of halogenated aromatic ketones. Note the critical

reclassification step for non-halogenated solvents containing the solute.

Regulatory Compliance & Grounding
Adherence to these protocols ensures compliance with the Resource Conservation and

Recovery Act (RCRA).

Cradle-to-Grave Responsibility: As the generator, you are responsible for the waste until it is

destroyed. Proper labeling prevents downstream accidents at the Treatment, Storage, and

Disposal Facility (TSDF).

Satellite Accumulation: Store waste containers at or near the point of generation. Keep

containers closed unless adding waste [1].

Emergency Procedures
Eye Contact: Rinse immediately with water for 15 minutes.

Skin Contact: Wash with soap and water.[7] Do not use ethanol (may increase absorption).

Spill: Ventilate area.[8][9] Wear nitrile gloves and N95/P100 respirator if dust is present.

Sweep up carefully to avoid dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. downloads.regulations.gov [downloads.regulations.gov]

2. campusoperations.temple.edu [campusoperations.temple.edu]

3. bucknell.edu [bucknell.edu]

4. hazardouswasteexperts.com [hazardouswasteexperts.com]

5. kemcal.com [kemcal.com]

6. chemicalbook.com [chemicalbook.com]

7. fishersci.com [fishersci.com]

8. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3'-Iodo-5'-bromoacetophenone: Proper Disposal &
Handling Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032051/docs#3-iodo-5-bromoacetophenone-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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